Cas no 2152971-18-9 (tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate
• CAS No: 2152971-18-9
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5937093
• PubChem ID: 165788224
• Update Time: 2025-05-20

tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate
• 2152971-18-9
• tert-butyl 3-hydroxy-4-[(pyridin-2-yl)methyl]pyrrolidine-1-carboxylate
• EN300-1636834

• Inchi： 1S/C15H22N2O3/c1-15(2,3)20-14(19)17-9-11(13(18)10-17)8-12-6-4-5-7-16-12/h4-7,11,13,18H,8-10H2,1-3H3
• InChI Key： DIXFIVCYGTZSKS-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC1C=CC=CN=1

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7Ų

Additional information on tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate

Introduction to tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate (CAS No. 2152971-18-9)

Tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate (CAS No. 2152971-18-9) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are known for their versatile biological activities and structural diversity. The presence of a tert-butyl group, a hydroxyl group, and a pyridine moiety in its structure makes it particularly interesting for various chemical and biological studies.

The chemical structure of tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate is characterized by a pyrrolidine ring with a tert-butyl ester group at the C1 position, a hydroxyl group at the C3 position, and a pyridine-substituted methyl group at the C4 position. This unique arrangement of functional groups imparts specific chemical properties that are crucial for its biological activity and reactivity in synthetic processes.

In the realm of medicinal chemistry, tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its role in modulating various biological pathways, including those involved in neurodegenerative diseases, inflammation, and cancer. The hydroxyl group and the pyridine moiety are particularly important for these interactions, as they can form hydrogen bonds and π-stacking interactions with target proteins.

The synthesis of tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate has been reported using several methodologies. One common approach involves the reaction of tert-butyl pyrrolidine-1-carboxylate with an appropriate pyridine-substituted aldehyde followed by reduction and subsequent functional group manipulations. The choice of synthetic route depends on factors such as yield, purity, and scalability, making it a topic of ongoing research in organic synthesis.

In terms of pharmacological properties, tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate has shown promising results in preclinical studies. For instance, it has been evaluated for its ability to inhibit specific enzymes involved in disease pathways. One notable example is its activity against protein kinases, which are key regulators of cellular signaling processes. By modulating these enzymes, this compound could potentially offer therapeutic benefits in conditions such as cancer and inflammatory disorders.

The biological activity of tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate is further supported by its ability to cross cell membranes efficiently. The tert-butyl ester group enhances lipophilicity, facilitating cellular uptake and distribution within tissues. This property is crucial for ensuring that the compound reaches its intended targets within the body.

In addition to its potential therapeutic applications, tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate has also been studied for its use as a building block in combinatorial chemistry and drug discovery programs. Its modular structure allows for the introduction of various substituents at different positions, enabling the rapid generation of diverse chemical libraries for high-throughput screening.

The safety profile of tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have generally shown favorable results, with no significant adverse effects observed at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, tert-butyl 3-hydroxy-4-(pyridin-2-yl)methylpyrrolidine-1-carboxylate (CAS No. 2152971-18-9) represents an intriguing compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.